Cas no 1806-26-4 (4-Octylphenol)

4-Octylphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-Octylphenol
- 4-(n-Octyl)phenol
- 4-n-Octylphenol
- 4-n-Octylphenolneat
- (p-hydroxyphenyl)-octane
- 1-(p-Hydroxyphenyl)octane
- para-Octylphenol
- Phenol,4-octyl
- Phenol,p-octyl
- p-Octylphenol
- p-t-octyl phenol
- p-(n-Octyl)phenol
- Phenol, 4-octyl-
- Phenol, p-octyl-
- 4-Octyl-phenol
- 7DF2B8LH3P
- MLS001055340
- NTDQQZYCCIDJRK-UHFFFAOYSA-N
- Phenol, octenylated
- SMR000677939
- C14H22O
- p-octyl phenol
- 4-octyl phenol
- Phenol, reaction product with octene
- OP (TENTATIVE)
- DSSTox_CID_2312
- DSSTox_RID_76545
- AS-40771
- AKOS002685659
- CHEMBL195437
- A812553
- CHEBI:34432
- CAS-1806-26-4
- NCGC00090986-01
- DTXSID9022312
- EINECS 217-302-5
- DTXCID902312
- NS00008748
- NCGC00090986-02
- PD015564
- MFCD00036134
- 4-tert-Octylphenol; NSC 5427; NSC 7248;p-t-Octylphenol; p-tert-Octylphenol
- 1806-26-4
- HSDB 5857
- 4-OCTYLBENZOLOL
- Tox21_400015
- UNII-7DF2B8LH3P
- 4-OCTYLPHENOL [HSDB]
- 71902-25-5
- NCGC00090986-03
- BIDD:ER0059
- BDBM74109
- cid_15730
- J-011534
- EINECS 276-174-9
- NCGC00090986-04
- 4-Octylphenol, analytical standard
- FT-0619333
- Q27116060
- SCHEMBL18809
- CS-0196879
- 4-Octylphenol, 99%
- 4-n-Octylphenol 10 microg/mL in Isooctane
- 1ST000290
- pOctylphenol
- Phenol, poctyl
- 1(pHydroxyphenyl)octane
- Phenol, 4octyl
- paraOctylphenol
- Phenol, 4-octyl
- pOctylphenol (VAN)
-
- MDL: MFCD00036134
- Inchi: 1S/C14H22O/c1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h9-12,15H,2-8H2,1H3
- InChI Key: NTDQQZYCCIDJRK-UHFFFAOYSA-N
- SMILES: O([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 206.167065g/mol
- Surface Charge: 0
- XLogP3: 5.3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 7
- Monoisotopic Mass: 206.167065g/mol
- Monoisotopic Mass: 206.167065g/mol
- Topological Polar Surface Area: 20.2Ų
- Heavy Atom Count: 15
- Complexity: 136
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: 2
- Surface Charge: 0
Experimental Properties
- Vapor Density: Relative vapor density (air = 1): 7.1
- Temperature: ...HEAT IS SAID TO DECOMPOSE /OCTYL PHENOLS/...WITH THE RELEASE OF DANGEROUS FUMES OF PHENOL. /OCTYL PHENOLS/
- Color/Form: White crystals
- Density: 0.961 g/mL at 25 °C(lit.)
- Melting Point: 44-45 °C (lit.)
- Boiling Point: 150 °C/4 mmHg(lit.)
- Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Refractive Index: 1.5052 (estimate)
- Water Partition Coefficient: Insoluble in water.
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
- PSA: 20.23000
- LogP: 4.29520
- Solubility: Not determined
4-Octylphenol Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P305 + P351 + P338
- Hazardous Material transportation number:UN 2430 8/PG 2
- WGK Germany:3
- Hazard Category Code: 36/38
- Safety Instruction: S26; S36
- RTECS:SM5787000
-
Hazardous Material Identification:
- Hazard Level:8
- Risk Phrases:R36/38
- Packing Group:III
- Safety Term:8
- Packing Group:III
- HazardClass:8
- PackingGroup:III
- TSCA:Yes
- Storage Condition:room temp
4-Octylphenol Customs Data
- HS CODE:2907139000
- Customs Data:
China Customs Code:
2907139000Overview:
2907139000 Octylphenol and its isomers [including salts of octylphenol and its isomers and nonylphenol salts].Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2907139000 3-octylphenol.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:5.5%.General tariff:30.0%
4-Octylphenol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
AK Scientific | J61035-1g |
4-N-Octylphenol |
1806-26-4 | 98% | 1g |
$40 | 2023-09-15 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD18965-5g |
4-Octylphenol |
1806-26-4 | 99% | 5g |
¥569.0 | 2024-04-17 | |
AN HUI ZE SHENG Technology Co., Ltd. | O0562-5G |
4-n-Octylphenol |
1806-26-4 | 98% | 5g |
¥1890.00 | 2023-09-15 | |
AN HUI ZE SHENG Technology Co., Ltd. | O0562-25G |
4-n-Octylphenol |
1806-26-4 | 98% | 25g |
¥7500.00 | 2023-09-15 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-PU896-200mg |
4-Octylphenol |
1806-26-4 | 99% | 200mg |
¥190.0 | 2023-05-08 | |
AN HUI DUN MAO XIN CAI LIAO Technology Co., Ltd. | H10167-1g |
1806-26-4 | 99% | 1g |
¥239.0 | 2023-09-21 | ||
AN HUI ZE SHENG Technology Co., Ltd. | D05010788-5g |
4-n-Octylphenol |
1806-26-4 | 97% | 5g |
¥569.00 | 2023-09-15 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | Bellen016673-50g |
5-Methyloxazole-4-acetic Acid |
1806-26-4 | 95% | 50g |
¥6120.0 | 2023-09-15 | |
AK Scientific | 8179AJ-1g |
4-N-Octylphenol |
1806-26-4 | 99% (GC) | 1g |
$55 | 2023-09-16 | |
Matrix Scientific | 189915-5g |
4-Octylphenol |
1806-26-4 | 5g |
$224.00 | 2023-09-11 |
4-Octylphenol Suppliers
4-Octylphenol Related Literature
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Tom Sundermann,Martina Arnsmann,Julian Schwarzkopf,Walburga Hanekamp,Matthias Lehr Org. Biomol. Chem. 2014 12 4021
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Junjie He,Shixing Yang,Kai Zheng,Youming Zhang,Jun Song,Junle Qu Green Chem. 2018 20 3557
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Xiaomei Lu,Minjian Chen,Xiaoling Zhang,Yonggang Sun,Dongmei Zhu,Qi Zhang,Bingling Wang,Zhengdong Zhang Anal. Methods 2013 5 5339
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Shi Mo,Ting Ting Qin,Hong Qun Luo,Nian Bing Li RSC Adv. 2015 5 90542
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Priya Yadav,Manavi Yadav,Rashmi Gaur,Radhika Gupta,Gunjan Arora,Anju Srivastava,Anandarup Goswami,Manoj B. Gawande,Rakesh K. Sharma Mater. Adv. 2022 3 1432
Additional information on 4-Octylphenol
Comprehensive Overview of 4-Octylphenol (CAS No. 1806-26-4): Properties, Applications, and Environmental Impact
4-Octylphenol (CAS No. 1806-26-4) is a synthetic organic compound belonging to the alkylphenol family. It is widely recognized for its role as an intermediate in the production of surfactants, resins, and other industrial chemicals. With the growing emphasis on sustainable chemistry and green alternatives, researchers and industries are increasingly scrutinizing the environmental and health impacts of compounds like 4-Octylphenol. This article delves into its chemical properties, applications, and the latest advancements in mitigating its ecological footprint.
The molecular structure of 4-Octylphenol features an octyl group attached to a phenol ring, giving it both hydrophobic and hydrophilic properties. This dual nature makes it valuable in formulating nonionic surfactants, which are critical in detergents, emulsifiers, and wetting agents. However, concerns about endocrine-disrupting chemicals (EDCs) have spurred debates about its safety. Recent studies highlight the need for biodegradable alternatives, aligning with global trends toward eco-friendly manufacturing.
In industrial settings, 4-Octylphenol is often used to produce phenolic resins, which are essential in adhesives, coatings, and composites. Its thermal stability and reactivity with formaldehyde make it a preferred choice for high-performance materials. Yet, regulatory bodies like the EPA and REACH have imposed restrictions on its use in consumer products due to potential bioaccumulation risks. Companies are now exploring safer substitutes, such as plant-based phenolics, to comply with evolving standards.
From an environmental perspective, 4-Octylphenol has been detected in water systems, raising alarms about its persistence and toxicity to aquatic life. Innovations in wastewater treatment, including advanced oxidation processes and microbial degradation, are being tested to address this issue. Public interest in microplastic pollution and chemical contaminants has further amplified the demand for transparent labeling and stricter regulations.
The future of 4-Octylphenol hinges on balancing industrial utility with ecological responsibility. As consumers prioritize non-toxic ingredients and circular economy principles, the chemical industry must adapt by investing in green synthesis methods. Collaborative efforts between academia, policymakers, and manufacturers will be pivotal in shaping sustainable solutions for this versatile compound.

